Cas no 2228192-56-9 (2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid
• CAS No: 2228192-56-9
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• CID: 5986761
• PubChem ID: 165697871
• Update Time: 2025-07-16

2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid
• EN300-1798621
• 2228192-56-9

• Inchi： 1S/C10H8F2O3/c1-5(10(13)14)6-3-7(11)8(12)4-9(6)15-2/h3-4H,1H2,2H3,(H,13,14)
• InChI Key： ANRJIVAITKXAAC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C(=C)C(=O)O)C=1)OC)F

Computed Properties

• Exact Mass: 214.04415044g/mol
• Monoisotopic Mass: 214.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid

2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2228192-56-9): A Comprehensive Overview

2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2228192-56-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid is noteworthy for its incorporation of fluorine and methoxy groups, which contribute to its chemical stability and biological activity. The presence of these functional groups can enhance the compound's ability to interact with specific receptors and enzymes, making it a valuable candidate for drug discovery and development.

Recent studies have explored the pharmacological properties of 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid has shown promise in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings highlight the potential of 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid as a lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for producing 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of a substituted benzene ring with fluorine and methoxy groups, followed by a Michael addition reaction to introduce the propenoyl moiety. The final product is obtained through purification techniques such as column chromatography and recrystallization. The robustness and scalability of this synthetic method make it suitable for large-scale production for clinical trials and commercial applications.

In conclusion, 2-(4,5-difluoro-2-methoxyphenyl)prop-2-enoic acid (CAS No. 22819937000000000000000000000000056) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, paving the way for its potential use in treating various diseases.